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Compound of Interest

Compound Name:
2-Hydroxy-2-(3-

nitrophenyl)acetonitrile

Cat. No.: B420227

Get Quote

Executive Summary & Chemical Profile
2-Hydroxy-2-(3-nitrophenyl)acetonitrile (commonly referred to as 3-Nitromandelonitrile)

presents a dual-hazard profile unique to cyanohydrins. Unlike simple organic nitriles, this

compound exists in a chemical equilibrium that can spontaneously release lethal Hydrogen

Cyanide (HCN) gas under specific environmental triggers (moisture, thermal stress, or pH

shifts).

Effective disposal requires more than standard hazardous waste binning; it demands a protocol

that stabilizes the cyanohydrin equilibrium to prevent volatilization during storage and transport.
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Parameter Data

CAS Number 13312-82-8 (Generic: 10406-76-5)

Molecular Formula C₈H₆N₂O₃

Primary Hazards
Acute Toxicity (Oral/Dermal/Inhalation),

Reactive (HCN donor)

Waste Classification
Reactive Toxic (Treat as P-List equivalent due to

HCN potential)

Critical Incompatibility
Acids (Generates HCN gas), Strong Bases

(Rapid decomposition), Oxidizers

The Mechanism of Hazard: Why Standard Disposal
Fails
To handle this compound safely, you must understand the Cyanohydrin Equilibrium.

Cyanohydrins are formed by the addition of HCN to an aldehyde.[1][2] This reaction is

reversible. In the presence of moisture or alkalinity, 3-Nitromandelonitrile reverts to its parent

compounds: 3-Nitrobenzaldehyde and Cyanide.

The Acid Trap: If the waste stream is acidic (pH < 7), any free cyanide released immediately

protonates to form HCN gas, which is fatal at low ppm.

The Base Trap: While basic conditions (pH > 10) keep cyanide in solution as the non-volatile

ion (

), strong bases catalyze the decomposition of the cyanohydrin, rapidly increasing the
concentration of free cyanide in the solution.

Operational Rule: You must maintain the waste at a controlled alkaline pH (pH 10–11) to trap

cyanide as ions, but you must immediately follow with oxidation to destroy those ions.

Workflow Visualization: Decision Logic
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The following diagram outlines the critical decision pathways for disposing of 3-

Nitromandelonitrile.
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2-Hydroxy-2-(3-nitrophenyl)acetonitrile
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Figure 1: Decision logic for the safe disposal of cyanohydrin waste. Note the strict segregation

requirements.

Procedure A: Commercial Disposal (Preferred for
Bulk)
For expired stock bottles or quantities exceeding 10g, do not attempt in-lab deactivation. The

exothermic nature of the reaction can lead to runaway decomposition.

Step 1: Segregation & Packaging
Container: Keep the substance in its original glass container if intact. Place this container

inside a polyethylene (HDPE) secondary container.

Labeling: Clearly label as "TOXIC - ORGANIC CYANIDE - DO NOT ACIDIFY."

Lab Packing: Place the secondary container into a DOT-approved lab pack drum.

Absorbent: Fill void spaces with vermiculite or clay absorbent. Do not use sawdust or

paper (combustibles react with nitrates).

Step 2: Waste Profile Coding
Ensure your waste manifest utilizes the correct codes to alert the disposal facility of the specific

hazards.

RCRA Code:D003 (Reactive) is mandatory due to potential HCN generation. P-List (e.g.,

P069) is technically for specific salts/derivatives, but classifying as P-grade ensures the

highest safety handling.

DOT Shipping Name:Nitriles, toxic, liquid, n.o.s. (3-Nitromandelonitrile) or Toxic solids,

organic, n.o.s.

Procedure B: In-Lab Deactivation (Spills &
Residues)
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Scope: Use this ONLY for cleaning glassware, small spills, or trace residues (< 10g). Principle:

We utilize a two-step "Unlock and Destroy" mechanism. First, Base (

) shifts the equilibrium to release Cyanide (

). Second, Hypochlorite (

) oxidizes

to Cyanate (

), which is non-toxic.

Reagents Required[1][5]
Sodium Hydroxide (NaOH), 10% solution.[3]

Sodium Hypochlorite (Bleach), commercial strength (5-10%).

pH Test Strips (Range 0-14).

Protocol
Fume Hood Mandatory: Perform all steps in a functioning fume hood with the sash lowered.

Solubilization (The "Unlock"):

Dissolve the residue in a small volume of water.

Slowly add 10% NaOH until the pH reaches 10–11.

Caution: Do not exceed pH 12 rapidly, as this causes rapid decomposition. The solution

may turn yellow/orange (formation of nitrophenolate species).

Oxidation (The "Destroy"):

Slowly add Sodium Hypochlorite (Bleach) in excess (approx. 50% excess by volume

relative to the waste).

Exotherm Warning: This reaction generates heat. Add slowly and stir gently.
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Allow the mixture to stand for 1 hour.

Verification:

Test the solution for residual oxidizer using starch-iodide paper (should turn blue/black).

Test pH. It must remain basic (>10). If it drops, add more NaOH.

Final Disposal:

The resulting solution contains cyanate, sodium chloride, and oxidized nitro-aromatics.

Collect in a container labeled "Deactivated Cyanide Waste - High pH."

Do not pour down the drain unless explicitly authorized by your facility's wastewater

permit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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